Cas no 103980-61-6 (4(3H)-Pyrimidinone,5-dodecyl-6-methyl-)

• Product Name: 4(3H)-Pyrimidinone,5-dodecyl-6-methyl-
• CAS No: 103980-61-6
• MF: C₁₇H₃₀N₂O
• MW: 278.432904720306
• CID: 156139
• PubChem ID: 135854966
• Update Time: 2025-04-19

4(3H)-Pyrimidinone,5-dodecyl-6-methyl- Chemical and Physical Properties

Names and Identifiers

• 4(3H)-Pyrimidinone,5-dodecyl-6-methyl-
• 5-dodecyl-6-methyl-1H-pyrimidin-4-one
• 4-Pyrimidinol, 5-dodecyl-6-methyl-
• 5-Dodecyl-6-methyl-4-pyrimidinol
• 5-dodecyl-6-methylpyrimidin-4(1H)-one
• DTXSID80146192
• 103980-61-6
• CID 3025548
• 5-dodecyl-4-methyl-1H-pyrimidin-6-one
• 5-Dodecyl-6-methylpyrimidin-4(3H)-one

• Inchi： 1S/C17H30N2O/c1-3-4-5-6-7-8-9-10-11-12-13-16-15(2)18-14-19-17(16)20/h14H,3-13H2,1-2H3,(H,18,19,20)
• InChI Key： KMKURCSWXPDGSU-UHFFFAOYSA-N
• SMILES： O=C1C(=C(C)N=CN1)CCCCCCCCCCCC

Computed Properties

• Exact Mass: 278.236
• Monoisotopic Mass: 278.236
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 20
• Rotatable Bond Count: 11
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 5.9
• Topological Polar Surface Area: 41.5Ų

Experimental Properties

• Density: 0.98
• Boiling Point: 384.9°Cat760mmHg
• Flash Point: 186.6°C
• Refractive Index: 1.512
• PSA: 41.46
• LogP: 4.95400